molecular formula C24H27N5O4 B2754325 N-(1-(1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-4-methoxybenzamide CAS No. 1251704-60-5

N-(1-(1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-4-methoxybenzamide

Cat. No. B2754325
CAS RN: 1251704-60-5
M. Wt: 449.511
InChI Key: LNIGHWNRRWSAKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-(1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C24H27N5O4 and its molecular weight is 449.511. The purity is usually 95%.
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Scientific Research Applications

Role in Drug Design

Piperidines, which are part of the structure of the compound, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals .

Synthesis and Characterization

Various derivatives of the compound have been synthesized using condensation reactions. Techniques like X-ray crystallography are employed for structural analysis. These studies emphasize the chemical’s flexibility in forming different compounds.

Crystal Structure Analysis

Crystallographic studies reveal that the piperidine ring in these compounds typically adopts a chair conformation. This provides insights into their molecular geometry.

Antiproliferative Activity

Some derivatives of the compound have been evaluated for their antiproliferative effects against various human cell lines. This indicates potential applications in cancer research.

Antitubercular Activities

Certain cyclopropyl methanol derivatives, which include a piperidine structure similar to the compound, have demonstrated significant antitubercular activity. This suggests potential for tuberculosis treatment.

Insecticidal Properties

Studies on compounds derived from Piper nigrum Linn. containing piperidine structures have shown insecticidal properties. This indicates potential agricultural uses.

Electrochemical Oxidation

Research on the electrochemical oxidation of piperidin-4-ones, related to the compound, highlights their potential in synthetic chemistry applications.

Future Directions

The future directions for the compound could involve further exploration of the core structure using chemistry approaches and biological screening. This may yield important antimalarial leads.

properties

IUPAC Name

N-[1-[1-(4-ethoxyphenyl)triazole-4-carbonyl]piperidin-4-yl]-4-methoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H27N5O4/c1-3-33-21-10-6-19(7-11-21)29-16-22(26-27-29)24(31)28-14-12-18(13-15-28)25-23(30)17-4-8-20(32-2)9-5-17/h4-11,16,18H,3,12-15H2,1-2H3,(H,25,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LNIGHWNRRWSAKU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H27N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

449.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-(1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-4-methoxybenzamide

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